1,8-Bis(bromomethyl)naphthalene

• IUPAC Name: 1,8-bis(bromomethyl)naphthalene
• InChI: InChI=1S/C12H10Br2/c13-7-10-5-1-3-9-4-2-6-11(8-14)12(9)10/h1-6H,7-8H2
• InChI Key: GCZOMCDXYFMAGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)CBr)C(=CC=C2)CBr
• Molecular Formula: C12H10Br2
• DSSTOX Substance ID: DTXSID90303037
• Molecular Weight: 314.01 g/mol
• CAS No.: 2025-95-8

Description

Two-photon chemistry of 1,8-bis(bromomethyl)naphthalene has been studied by time-delayed, two-color photolysis and argon ion laser-jet photolysis techniques.

Scientific Research Applications

• Laser-Induced Reactions and Photolysis :

  • Two-Photon Chemistry : 1,8-Bis(bromomethyl)naphthalene has been studied for its two-photon chemistry, involving excimer laser irradiation, generating intermediate products through fast fragmentation (Ouchi, Koga, & Adam, 1997).
  • Wavelength Dependence : Its reaction under excimer laser irradiations showed significant wavelength dependence, affecting conversion efficiency and product yield (Ouchi & Yabe, 1992).

• Synthesis of Novel Compounds :

  • Charge Transfer Complexes : It reacts with tellurium powder and sodium iodide to produce 3,5-naphtho-1-telluracyclohexane, a new electron donor (Singh, Khanna, & Kumar, 1980).
  • Copper-Catalyzed Coupling : It can undergo copper-catalyzed intermolecular coupling with zirconacyclopentadienes, forming highly substituted ring compounds (Takahashi et al., 1998).
  • Naphthalene Derivatives : It's used to synthesize naphthalene derivatives with Group 13 elements, showing potential as bidendate Lewis acidic hosts (Hoefelmeyer et al., 2002).

• Structural and Chemical Properties :

  • Bent Aromatic Rings : It's been shown to have severely distorted naphthalene nuclei, impacting its conformation in solution and solid state (Ashton et al., 1993).
  • Synthesis of Alpha-Amino Acids : It's been used under phase-transfer catalysis conditions to synthesize cyclic alpha-amino acid derivatives (Kotha & Brahmachary, 2000).

Safety and Hazards

1,8-Bis(bromomethyl)naphthalene is classified as a skin corrosive (Category 1B) and can cause serious eye damage (Category 1). It is recommended to avoid breathing its dust and to use personal protective equipment when handling it.

Mechanism of Action

Target of Action

1,8-Bis(bromomethyl)naphthalene is a chemical compound used in the synthesis of indan-based unusual α-amino acid derivatives . The primary targets of this compound are these α-amino acid derivatives.

Mode of Action

The compound interacts with its targets through a process known as solid-liquid phase-transfer catalysis . This is a type of heterogeneous catalysis where the reaction occurs between a soluble reactant in the liquid phase and an insoluble reactant in the solid phase.

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the synthesis of indan-based unusual α-amino acid derivatives . These derivatives could potentially have various applications in biochemical research and drug development.

Biochemical Analysis

Biochemical Properties

1,8-Bis(bromomethyl)naphthalene plays a significant role in biochemical reactions, particularly in the synthesis of complex organic molecules. It interacts with various enzymes and proteins, facilitating the formation of new chemical bonds. For instance, it has been used in the synthesis of indan-based unusual α-amino acid derivatives, which are important in the study of enzyme catalysis and protein interactions . The nature of these interactions often involves the formation of covalent bonds between the bromomethyl groups of this compound and nucleophilic sites on enzymes or proteins.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modifying cell signaling pathways, gene expression, and cellular metabolism. The compound’s ability to form covalent bonds with cellular proteins can lead to alterations in protein function, which in turn affects various cellular processes. For example, the modification of signaling proteins can disrupt normal cell signaling pathways, leading to changes in gene expression and metabolic activity .

Molecular Mechanism

At the molecular level, this compound exerts its effects through covalent binding interactions with biomolecules. The bromomethyl groups of the compound are highly reactive and can form covalent bonds with nucleophilic sites on enzymes and proteins. This binding can result in enzyme inhibition or activation, depending on the specific enzyme and the nature of the interaction. Additionally, the compound can induce changes in gene expression by modifying transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been observed that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light or heat . Long-term studies have shown that the compound can have lasting effects on cellular function, particularly in in vitro studies where prolonged exposure can lead to significant changes in cell behavior.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while higher doses can lead to significant changes in cell signaling and metabolism. Toxic or adverse effects have been observed at high doses, including cellular toxicity and disruption of normal cellular processes . These threshold effects highlight the importance of careful dosage control in experimental settings.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation and utilization within cells. The compound can affect metabolic flux and metabolite levels by modifying key enzymes involved in metabolic pathways . For example, its interaction with enzymes involved in amino acid synthesis can lead to changes in the levels of specific amino acids and their derivatives.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can influence the compound’s localization and accumulation in specific cellular compartments . The compound’s ability to form covalent bonds with proteins can also affect its transport and distribution, as modified proteins may have altered transport properties.

Subcellular Localization

The subcellular localization of this compound is influenced by its interactions with targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles within the cell, where it exerts its effects on cellular function . For example, its localization to the nucleus can result in changes in gene expression, while its presence in the cytoplasm can affect metabolic processes.

Synthesis routes and methods

Procedure details

A mixture of naphthalene-1,8-diyldimethanol (1.15 g, 6 mmol) and CH2Cl2 (10 mL) was stirred mechanically and PBr3 (1.2 mL) added dropwise over 20 mins. During the first half of the addition the solution refluxed spontaneously. After stirring overnight at room temperature, water was added dropwise with stirring over 20 min, which again caused refluxing and evolution of much HBr. After stirring for an additional 2 h, water was added and the layers separated and the organic layer washed with water. The organic layer was evaporated in vacuum to give the crude product, which was used directly without purification (1.6 g, 84%). 1H-NMR (CDCl3): 5.30 (s, 4H), 7.44 (m, 2H), 7.62 (m, 2H), 7.87 (m, 2H).